Cas no 905772-73-8 (N-benzyl-2-{6-tert-butyl-3-cyano-4-(trifluoromethyl)pyridin-2-ylsulfanyl}acetamide)

• Product Name: N-benzyl-2-{6-tert-butyl-3-cyano-4-(trifluoromethyl)pyridin-2-ylsulfanyl}acetamide
• CAS No: 905772-73-8
• MF: C₂₀H₂₀F₃N₃OS
• MW: 407.452513694763
• CID: 5426086
• Update Time: 2025-05-22

N-benzyl-2-{6-tert-butyl-3-cyano-4-(trifluoromethyl)pyridin-2-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-2-[6-tert-butyl-3-cyano-4-(trifluoromethyl)pyridin-2-yl]sulfanylacetamide
• N-benzyl-2-{6-tert-butyl-3-cyano-4-(trifluoromethyl)pyridin-2-ylsulfanyl}acetamide

• Inchi： 1S/C20H20F3N3OS/c1-19(2,3)16-9-15(20(21,22)23)14(10-24)18(26-16)28-12-17(27)25-11-13-7-5-4-6-8-13/h4-9H,11-12H2,1-3H3,(H,25,27)
• InChI Key： ALLWIZPTFXNJCQ-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC=C1)(=O)CSC1=NC(C(C)(C)C)=CC(C(F)(F)F)=C1C#N

Additional information on N-benzyl-2-{6-tert-butyl-3-cyano-4-(trifluoromethyl)pyridin-2-ylsulfanyl}acetamide

Comprehensive Overview of N-benzyl-2-{6-tert-butyl-3-cyano-4-(trifluoromethyl)pyridin-2-ylsulfanyl}acetamide (CAS No. 905772-73-8)

In the realm of specialized organic compounds, N-benzyl-2-{6-tert-butyl-3-cyano-4-(trifluoromethyl)pyridin-2-ylsulfanyl}acetamide (CAS No. 905772-73-8) stands out due to its unique structural features and potential applications. This compound, characterized by its pyridine core, trifluoromethyl group, and benzyl moiety, has garnered attention in pharmaceutical and agrochemical research. Its molecular complexity, including the tert-butyl and cyano functionalities, makes it a subject of interest for synthetic chemists and material scientists alike.

The compound's CAS number 905772-73-8 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and research contexts. Recent trends in AI-driven drug discovery and sustainable chemistry have amplified inquiries into such heterocyclic compounds, particularly those with fluorinated groups. Researchers often search for "pyridine derivatives in medicinal chemistry" or "trifluoromethyl compounds applications," reflecting the growing demand for innovative building blocks in drug design.

From a synthetic perspective, N-benzyl-2-{6-tert-butyl-3-cyano-4-(trifluoromethyl)pyridin-2-ylsulfanyl}acetamide exemplifies the strategic incorporation of sulfur-containing linkages (thioether) and electron-withdrawing groups (e.g., cyano and trifluoromethyl), which are pivotal in modulating bioactivity. Such motifs are frequently explored in crop protection agents and kinase inhibitor development, aligning with Google searches like "role of thioethers in agrochemicals" or "CF3 in drug potency."

Environmental and regulatory considerations also drive interest in this compound. The trifluoromethyl group is often scrutinized for its persistence, yet its prevalence in FDA-approved drugs underscores its utility. Discussions around "green chemistry in fluorinated compound synthesis" or "SAFETY PROFILE OF CYANO-PYRIDINES" highlight user concerns, which are addressed through advanced purification and analytical techniques (e.g., HPLC and LC-MS).

In summary, CAS No. 905772-73-8 represents a convergence of structural ingenuity and practical relevance. Its study bridges gaps between academic research and industrial applications, resonating with search queries such as "novel pyridine-based scaffolds 2024" or "high-value chemical intermediates." As the scientific community prioritizes molecular diversity and functional group compatibility, this compound will likely remain a focal point in cutting-edge research.